![molecular formula C12H28O2Si B8610207 2-Hexanol, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- CAS No. 138611-32-2](/img/structure/B8610207.png)
2-Hexanol, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
Cat. No. B8610207
M. Wt: 232.43 g/mol
InChI Key: BBHSBMLQQXQIRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08394995B2
Procedure details
6.1 mg (0.02 mmol) sodium 2-iodobenzenesulfonate prepared by Preparation Example 4, 0.49 g (0.8 mmol) of powdered Oxone (registered trademark), 0.5 g (3.5 mmol) of anhydrous sodium sulfate and 232 mg (1 mmol) of 6-(tert-butyldimethylsilyloxy)hexan-2-ol were added to 5 ml of ethyl acetate, and the mixture was heated at 70° C. while being stirred under a nitrogen for seven hours. The later treatment was carried out in the same way as in Example 1, and then 6-(tert-butyldimethylsilyloxy)hexan-2-one was obtained. The yield of the obtained 6-(tert-butyldimethylsilyloxy)hexan-2-one was determined and the result is shown in Table 2. (Yield 90%)
Yield
90%
Identifiers
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REACTION_CXSMILES
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IC1C=CC=CC=1S([O-])(=O)=O.[Na+].OOS([O-])=O.[K+].S([O-])([O-])(=O)=O.[Na+].[Na+].[Si:26]([O:33][CH2:34][CH2:35][CH2:36][CH2:37][CH:38]([OH:40])[CH3:39])([C:29]([CH3:32])([CH3:31])[CH3:30])([CH3:28])[CH3:27]>C(OCC)(=O)C>[Si:26]([O:33][CH2:34][CH2:35][CH2:36][CH2:37][C:38](=[O:40])[CH3:39])([C:29]([CH3:32])([CH3:31])[CH3:30])([CH3:28])[CH3:27] |f:0.1,2.3,4.5.6|
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Inputs
Step One
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Name
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Quantity
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6.1 mg
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Type
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reactant
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Smiles
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IC1=C(C=CC=C1)S(=O)(=O)[O-].[Na+]
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Name
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Quantity
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0.49 g
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Type
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reactant
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Smiles
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OOS(=O)[O-].[K+]
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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S(=O)(=O)([O-])[O-].[Na+].[Na+]
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Name
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Quantity
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232 mg
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Type
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reactant
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Smiles
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[Si](C)(C)(C(C)(C)C)OCCCCC(C)O
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Step Two
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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while being stirred under a nitrogen for seven hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
Details
Reaction Time |
7 h |
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Name
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Type
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product
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Smiles
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[Si](C)(C)(C(C)(C)C)OCCCCC(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
